Cas no 2138271-34-6 (5-bromo-1-cyclopentyl-1H-1,2,4-triazol-3-amine)

• Product Name: 5-bromo-1-cyclopentyl-1H-1,2,4-triazol-3-amine
• CAS No: 2138271-34-6
• MF: C₇H₁₁BrN₄
• MW: 231.093039751053
• CID: 6470838
• PubChem ID: 165482347
• Update Time: 2025-07-23

5-bromo-1-cyclopentyl-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-1-cyclopentyl-1H-1,2,4-triazol-3-amine
• 2138271-34-6
• EN300-1107633

• Inchi： 1S/C7H11BrN4/c8-6-10-7(9)11-12(6)5-3-1-2-4-5/h5H,1-4H2,(H2,9,11)
• InChI Key： GSFQSLQELIVGNL-UHFFFAOYSA-N
• SMILES： BrC1=NC(N)=NN1C1CCCC1

Computed Properties

• Exact Mass: 230.01671g/mol
• Monoisotopic Mass: 230.01671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 56.7Ų

Additional information on 5-bromo-1-cyclopentyl-1H-1,2,4-triazol-3-amine

Introduction to 5-bromo-1-cyclopentyl-1H-1,2,4-triazol-3-amine (CAS No. 2138271-34-6)

The compound 5-bromo-1-cyclopentyl-1H-1,2,4-triazol-3-amine (CAS No. 2138271-34-6) represents a significant advancement in the field of pharmaceutical chemistry and medicinal research. This heterocyclic amine derivative has garnered considerable attention due to its unique structural properties and promising biological activities. The presence of both bromine and cyclopentyl substituents in its molecular framework imparts distinct reactivity and functionalization potential, making it a valuable scaffold for drug discovery initiatives.

Recent studies have highlighted the compound's potential as a precursor in the synthesis of novel therapeutic agents. The 1,2,4-triazole core is a well-documented pharmacophore in medicinal chemistry, known for its role in antimicrobial, anti-inflammatory, and anticancer applications. The incorporation of a cyclopentyl group enhances the lipophilicity of the molecule, which is often critical for membrane permeability and bioavailability. Furthermore, the bromo substituent provides a handle for further chemical modifications via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of more complex molecular architectures.

In the context of contemporary drug development, this compound has been explored in several innovative research avenues. One notable area is its utility as an intermediate in the synthesis of kinase inhibitors. Kinases are pivotal enzymes in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. By leveraging the reactivity of the triazole ring and the bromo atom, researchers have been able to develop potent inhibitors targeting specific kinase isoforms. Preliminary in vitro studies have demonstrated promising inhibitory effects against certain kinases, suggesting its potential as a lead compound for further optimization.

Another exciting application lies in its role as a building block for antiviral agents. The structural motif of 5-bromo-1-cyclopentyl-1H-1,2,4-triazol-3-amine shares similarities with known antiviral compounds that disrupt viral replication cycles. Researchers have hypothesized that modifications to this scaffold could yield novel inhibitors effective against RNA viruses. The versatility of the triazole core allows for diverse functionalization strategies, enabling the design of molecules with enhanced binding affinity and selectivity towards viral targets.

The synthesis of this compound involves multi-step organic transformations that highlight its synthetic accessibility while maintaining high purity standards. Key synthetic steps include cyclization reactions to form the triazole ring followed by bromination and cyclopentyl group introduction. Advances in catalytic methods have further refined these processes, reducing reaction times and improving yields. Such improvements are crucial for scalability and cost-effectiveness in industrial settings where large quantities of pharmaceutical intermediates are required.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of 5-bromo-1-cyclopentyl-1H-1,2,4-triazol-3-amine with biological targets. These studies have provided insights into its binding mode within active sites of enzymes and receptors, guiding rational drug design efforts. Additionally, virtual screening techniques have been employed to identify potential analogs with improved pharmacokinetic profiles. Such computational approaches are becoming indispensable in modern drug discovery pipelines.

The pharmacological profile of this compound is still under extensive investigation. Initial pharmacokinetic studies suggest moderate solubility and bioavailability under certain conditions. However, further optimization may be necessary to enhance these properties for clinical applications. Researchers are exploring various derivatives to improve metabolic stability and reduce off-target effects while maintaining therapeutic efficacy.

In conclusion,5-bromo-1-cyclopentyl-1H-1,2,4-triazol-3-amine (CAS No. 2138271-34-6) stands out as a versatile intermediate with broad applications in pharmaceutical research. Its unique structural features offer opportunities for developing novel therapeutics across multiple disease areas. As research progresses，this compound is expected to contribute significantly to advancements in medicinal chemistry and drug development pipelines.